Cas no 58590-49-1 (4-(Hydroxymethyl)benzoic acid)

4-(Hydroxymethyl)benzoic acid structure
4-(Hydroxymethyl)benzoic acid structure
Product Name:4-(Hydroxymethyl)benzoic acid
CAS No:58590-49-1
MF:C8H8O3
MW:152.147322654724
CID:2188408
Update Time:2023-08-06

4-(Hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • P-hydroxymethyl benzoic acid
    • 4-(Hydroxymethyl)benzoic acid
    • 4-HYDROXYMETHYLBENZOIC ACID
    • 4-Hydroxythylbenzoic acid
    • 4-(hydroxymethyl)-benzoic acid
    • Benzoic acid, 4-hydroxymethyl-
    • Benzoic acid, 4-(hydroxymethyl)-
    • 9Z28L8STHD
    • 4-(Hydroxymethyl)benzoicacid
    • 4-hydroxymethyl-benzoic acid
    • HMBA Linker
    • 4-carboxybenzyl alcohol
    • HMBA Linker;
    • Enamine_005867
    • PubChem12790
    • p-Hydroxymethylbenzoic Acid
    • KSC176Q7R
    • 4-(Hydroxylmethyl)benzoic acid
    • Inchi: 1S/C8H8O3/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4,9H,5H2,(H,10,11)
    • InChI Key: WWYFPDXEIFBNKE-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 152.047
  • Monoisotopic Mass: 152.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Density: 1.314
  • Melting Point: 182-185 oC
  • Boiling Point: 347.4 °C at 760 mmHg
  • Flash Point: 178.1 °C
  • Refractive Index: 1.6
  • PSA: 57.53000
  • LogP: 0.87710
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